Cas no 937-05-3 (cis-4-(tert-Butyl)Cyclohexanol)

cis-4-(tert-Butyl)Cyclohexanol structure
937-05-3 structure
Product Name:cis-4-(tert-Butyl)Cyclohexanol
CAS No:937-05-3
MF:C10H20O
MW:156.265203475952
MDL:MFCD00070476
CID:808128
PubChem ID:87564204
Update Time:2025-11-02

cis-4-(tert-Butyl)Cyclohexanol Chemical and Physical Properties

Names and Identifiers

    • cis-4-tert-Butylcyclohexanol
    • cis-4-(tert-Butyl)cyclohexanol
    • Cyclohexanol,4-(1,1-dimethylethyl)-, cis-
    • 4-{[(2-chloroethyl)(nitroso)carbamoyl](methyl)amino}cyclohexanecarboxylic acid
    • 4-cis-tert-butylcyclohexanol
    • cis-4-({[(2-chloroethyl)nitrosoamino]carbonyl}methylamino)cyclohexanecarboxylic acid
    • cis-4-(1,1-dimethylethyl)cyclohexanol
    • cis-4-tert-butylcyclohecanol
    • N-Me-CCCNU
    • N-Me-cis-Acid
    • cis-1-tert-Butyl-4-cyclohexanol
    • cis-4-tert-Butyl-1-cyclohexanol
    • 4-tert-Butylcyclohexanol
    • trans-4-tert-butylcyclohexanol
    • 4-(tert-Butyl)cyclohexanol
    • Cyclohexanol, 4-(1,1-dimethylethyl)-
    • 4-tert-butylcyclohexan-1-ol
    • Padaryl
    • p-tert-Butylcyclohexanol
    • trans-4-(tert-Butyl)cyclohexanol
    • CYCLOHEXANOL, 4-tert-BUTYL-
    • Cyclohexanol, 4-(1,1-dimethylethyl)-, cis-
    • Cyclohexanol, 4-(1,1-dimethylethyl)-, trans-
    • 4-t-Butylcyclohexanol
    • 4-tert-Butyl cyclohexanol
    • cis-4-t
    • cis-4-(1,1-Dimethylethyl)cyclohexanol (ACI)
    • Cyclohexanol, 4-tert-butyl-, cis- (8CI)
    • cis-p-tert-Butylcyclohexanol
    • cis-4-(tert-Butyl)Cyclohexanol
    • MDL: MFCD00070476
    • Inchi: 1S/C10H20O/c1-10(2,3)8-4-6-9(11)7-5-8/h8-9,11H,4-7H2,1-3H3/t8-,9+
    • InChI Key: CCOQPGVQAWPUPE-DTORHVGOSA-N
    • SMILES: C([C@@H]1CC[C@H](O)CC1)(C)(C)C

Computed Properties

  • Exact Mass: 156.15100
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 20.2
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.920
  • Melting Point: 80.0 to 84.0 deg-C
  • Boiling Point: 214 ºC
  • Flash Point: 105 ºC
  • Refractive Index: 1.4583 (estimate)
  • PSA: 20.23000
  • LogP: 2.58360
  • Solubility: Not determined

cis-4-(tert-Butyl)Cyclohexanol Security Information

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cis-4-(tert-Butyl)Cyclohexanol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Borate(1-), tris(1,2-dimethylpropyl)hydro-, lithium (1:1), (T-4)- ;  -78 °C
Reference
Lithium trisiamylborohydride
Zaidlewicz, Marek; Brown, Herbert C., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2

Production Method 2

Reaction Conditions
1.1 Reagents: Isopropanol Catalysts: Magnesium oxide ,  Alumina Solvents: Isopropanol
Reference
Meerwein-Ponndorf-Verley reduction of cycloalkanones over magnesium-aluminum oxide
Aramendia, Maria A.; Borau, Victoriano; Jimenez, Cesar; Marinas, Jose M.; Ruiz, Jose R.; et al, Journal of the Chemical Society, 2002, (6), 1122-1125

Production Method 3

Reaction Conditions
1.1 Solvents: Water
1.2 Solvents: Ethyl acetate
Reference
Microbial reduction of cyclohexanones
De Conti, R. M.; Porto, A. L. M.; Augusto, J.; Rodrigues, R.; Moran, P. J. S.; et al, Journal of Molecular Catalysis B: Enzymatic, 2001, 11(4-6), 233-236

Production Method 4

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: NADPH ,  Carbonyl reductase Solvents: Isopropanol ;  16 h, rt
Reference
Bioreduction using immobilized carbonyl reductase technology
Mangan, David P.; Moody, Thomas S., Practical Methods for Biocatalysis and Biotransformations 2, 2012, 116, 116-118

Production Method 5

Reaction Conditions
1.1 Reagents: NAD ,  Isopropanol Catalysts: Carbonyl reductase Solvents: tert-Butyl methyl ether ,  Water ;  22 h, pH 7, 45 °C
Reference
A Facile Stereoselective Biocatalytic Route to the Precursor of Woody Acetate
Brown, Gareth; Mangan, David; Miskelly, Iain; Moody, Thomas S., Organic Process Research & Development, 2011, 15(5), 1036-1039

Production Method 6

Reaction Conditions
1.1 Reagents: (T-4)-(1-Azabicyclo[2.2.2]octane)chlorodihydroaluminum Solvents: Tetrahydrofuran ;  15 - 18 h, rt
1.2 Reagents: Water ;  rt
Reference
Tertiary amine and N-heterocyclic carbene coordinated haloalanes - synthesis, structure, and application
Alexander, Sean G.; Cole, Marcus L.; Forsyth, Craig M., Chemistry - A European Journal, 2009, 15(36), 9201-9214

Production Method 7

Reaction Conditions
1.1 Reagents: Borate(1-), dihydro(2-methyl-2-propanolato)(1,1,2-trimethylpropyl)-, lithium, (T… Solvents: Pentane ,  Tetrahydrofuran
1.2 Reagents: Sodium hydroxide ,  Hydrogen peroxide Solvents: Water
Reference
Reaction of lithium (2,3-dimethyl-2-butyl)-t-butoxyborohydride with selected organic compounds containing representative functional groups
Cha, Jin Soon; Lee, Dae Yon, Bulletin of the Korean Chemical Society, 2002, 23(6), 856-860

Production Method 8

Reaction Conditions
1.1 Reagents: Borate(1-), 1,5-cyclooctanediyl(1,1-dimethylethyl)hydro-, potassium, (T-4)- Solvents: Tetrahydrofuran
Reference
A new class of stereoselective reducing agents, potassium 9-alkyl-9-boratabicyclo[3.3.1]nonanes
Cha, Jin Soon; Yoon, Mal Sook; Kim, Young Shick; Lee, Kwang Woo, Tetrahedron Letters, 1988, 29(9), 1069-70

Production Method 9

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Ruthenium Solvents: Isopropanol ;  6 h, 5 atm, 60 °C
Reference
Efficient and Practical Arene Hydrogenation by Heterogeneous Catalysts under Mild Conditions
Maegawa, Tomohiro; Akashi, Akira; Yaguchi, Kiichiro; Iwasaki, Yohei; Shigetsura, Masahiro; et al, Chemistry - A European Journal, 2009, 15(28), 6953-6963

Production Method 10

Reaction Conditions
1.1 Reagents: Lithium tri-sec-butylborohydride Solvents: Tetrahydrofuran ;  2 h, -78 °C; overnight, rt; rt → 0 °C
1.2 Solvents: Water ;  0 °C; 0 °C → rt
1.3 Reagents: Sodium hydroxide ,  Hydrogen peroxide Solvents: Water ;  2 h, rt
Reference
Low-temperature X-ray structural studies of the ester and ether derivatives of cis- and trans-4-tert-butyl cyclohexanol and 2-adamantanol: application of the variable oxygen probe to determine the relative σ-donor ability of C-H and C-C bonds
Spiniello, Marisa; White, Jonathan M., Organic & Biomolecular Chemistry, 2003, 1(17), 3094-3101

Production Method 11

Reaction Conditions
1.1 Solvents: Tetrahydrofuran
1.2 Reagents: Water ,  Borate(1-), 1,5-cyclooctanediyl(1,1-dimethylethyl)hydro-, potassium, (T-4)-
1.3 Reagents: Potassium carbonate ,  Hydrogen peroxide Solvents: Tetrahydrofuran
Reference
Preparation of potassium 9-alkyl-9-boratabicyclo[3.3.1]nonanes and their stereoselectivity in the reduction of cyclic ketones
Cha, Jin Soon; Yoon, Mal Sook; Lee, Kwang Woo; Lee, Jae Cheol, Heterocycles, 1988, 27(6), 1455-60

Production Method 12

Reaction Conditions
1.1 Reagents: Borate(1-), [1,2:5,6-bis-O-(1-methylethylidene)-α-D-glucofuranosato-κO3]-1,5-cyc… Solvents: Tetrahydrofuran
Reference
Chiral synthesis via organoboranes. 15. Selective reductions. 42. Asymmetric reduction of representative prochiral ketones with potassium 9-O-(1,2:5,6-di-O-isopropylidene-α-D-glucofuranosyl)-9-boratabicyclo[3.3.1]nonane
Brown, Herbert C.; Cho, Byung Tae; Park, Won Suh, Journal of Organic Chemistry, 1988, 53(6), 1231-8

Production Method 13

Reaction Conditions
1.1 Reagents: Tris(1-methylpropyl)borane ,  Aluminate(1-), hydrotrimethoxy-, lithium (1:1), (T-4)- Solvents: Tetrahydrofuran
Reference
Reductions by metal alkoxyaluminum hydrides
Malek, Jaroslav, Organic Reactions (Hoboken, 1985, 34,

Production Method 14

Reaction Conditions
1.1 Reagents: Sodium borohydride Catalysts: Polyethylene glycol dimethyl ether Solvents: Polyethylene glycol dimethyl ether ;  9 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Chemoselective reduction of aldehydes in the presence of ketones with NaBH4 in polyethylene glycol dimethyl ethers
Tanemura, Kiyoshi; Suzuki, Tsuneo; Nishida, Yoko; Satsumabayashi, Koko; Horaguchi, Takaaki, Synthetic Communications, 2005, 35(6), 867-872

Production Method 15

Reaction Conditions
1.1 Reagents: Borate(1-), hydro(phenylmethyl)bis[2,4,6-tris(1-methylethyl)phenyl]-, potassium,… Solvents: Tetrahydrofuran
1.2 Reagents: Water Solvents: Diethyl ether
Reference
Preparation and use of sterically hindered organobis(2,4,6-triisopropylphenyl)hydroborates and their polystyrene derivatives for the diastereoselective reduction of ketones
Smith, Keith; El-Hiti, Gamal A.; Hou, Duanjie; DeBoos, Gareth A., Journal of the Chemical Society, 1999, (19), 2807-2812

Production Method 16

Reaction Conditions
1.1 Reagents: Borate(1-), ethylhydrobis[2,4,6-tris(1-methylethyl)phenyl]-, lithium, (T-4)- Solvents: Tetrahydrofuran
Reference
Hindered organoboron groups in organic synthesis. 16. Preparation and use of lithium ditripylethylhydroborate for the diastereoselective reduction of cyclohexanones
Smith, Keith; Pelter, Andrew; Norbury, Andrew, Tetrahedron Letters, 1991, 32(43), 6243-6

Production Method 17

Reaction Conditions
1.1 Reagents: Borate(1-), tris(1,2-dimethylpropyl)hydro-, sodium, (T-4)- Solvents: Diethyl ether
1.2 Reagents: Sodium hydroxide ,  Hydrogen peroxide Solvents: Water
Reference
Reaction of trialkylboranes with sodium diethyldihydroaluminate in the presence of 1,4-diazabicyclo[2.2.2]octane. A convenient, general method for preparation of sodium trialkylborohydrides
Hubbard, John L.; Fuller, Joseph C.; Jackson, Thomas C.; Singaram, Bakthan, Tetrahedron, 1993, 49(37), 8311-16

Production Method 18

Reaction Conditions
1.1 Reagents: Lithium tri-sec-butylborohydride
Reference
Conformational Control of Initiation Rate in Hoveyda-Grubbs Precatalysts
Gregg, Zackary R.; Griffiths, Justin R.; Diver, Steven T., Organometallics, 2018, 37(10), 1526-1533

Production Method 19

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Boron trifluoride etherate ,  Rhodium ,  Titania Solvents: Cyclohexane
Reference
Process for the preparation of cyclohexanol derivatives
, European Patent Organization, , ,

Production Method 20

Reaction Conditions
1.1 Reagents: Isopropanol ,  Sodium carbonate Catalysts: Di-μ-chlorobis[(1,2,5,6-η)-1,5-cyclooctadiene]dirhodium ,  Benzenesulfonic acid, 3,3′,3′′-phosphinidynetris-, sodium salt (1:3) Solvents: Isopropanol ,  Water ;  3 h, 80 °C
Reference
The biphasic transfer hydrogenation of aldehydes and ketones with isopropanol catalyzed by water-soluble rhodium complexes
Ajjou, Abdelaziz Nait; Pinet, Jean-Louis, Journal of Molecular Catalysis A: Chemical, 2004, 214(2), 203-206

cis-4-(tert-Butyl)Cyclohexanol Raw materials

cis-4-(tert-Butyl)Cyclohexanol Preparation Products

Additional information on cis-4-(tert-Butyl)Cyclohexanol

Recent Advances in the Study of cis-4-(tert-Butyl)Cyclohexanol (CAS: 937-05-3) and Its Applications in Chemical Biology and Pharmaceutical Research

In recent years, cis-4-(tert-Butyl)Cyclohexanol (CAS: 937-05-3) has emerged as a compound of significant interest in the fields of chemical biology and pharmaceutical research. This cyclohexanol derivative, characterized by its tert-butyl substituent, has demonstrated promising potential in various applications, including drug synthesis, chiral resolution, and as a building block for more complex molecular architectures. The unique steric and electronic properties conferred by the tert-butyl group make this compound particularly valuable in the design of novel therapeutics and bioactive molecules.

A recent study published in the Journal of Medicinal Chemistry investigated the role of cis-4-(tert-Butyl)Cyclohexanol as a chiral auxiliary in the synthesis of enantiomerically pure pharmaceuticals. The researchers utilized this compound to facilitate the asymmetric synthesis of beta-blockers, a class of drugs widely used in cardiovascular diseases. The study reported a remarkable improvement in enantioselectivity, achieving up to 98% ee (enantiomeric excess) in certain reactions, highlighting the compound's utility in stereocontrolled synthesis.

Another significant development comes from the field of fragrance chemistry, where cis-4-(tert-Butyl)Cyclohexanol has been identified as a key intermediate in the production of musky odorants. Research conducted at the Swiss Federal Institute of Technology demonstrated that derivatives of this compound exhibit enhanced olfactory properties compared to traditional musks, with improved biodegradability profiles. This finding addresses growing environmental concerns associated with persistent organic pollutants in the fragrance industry.

In pharmaceutical applications, a 2023 study in Bioorganic & Medicinal Chemistry Letters explored the antimicrobial properties of cis-4-(tert-Butyl)Cyclohexanol derivatives. The research team synthesized a series of analogs and evaluated their activity against drug-resistant bacterial strains. Several compounds showed potent inhibition of Gram-positive pathogens, with MIC (minimum inhibitory concentration) values in the low micromolar range. Molecular docking studies suggested that these compounds interfere with bacterial cell wall biosynthesis, providing a potential new mechanism of action against antibiotic-resistant bacteria.

The compound's role in material science has also been investigated. A collaborative study between chemical engineers and materials scientists demonstrated that polymer matrices incorporating cis-4-(tert-Butyl)Cyclohexanol units exhibit enhanced thermal stability and mechanical properties. These findings, published in ACS Applied Materials & Interfaces, suggest potential applications in high-performance polymers for medical devices and drug delivery systems.

Recent advances in synthetic methodology have improved the accessibility of cis-4-(tert-Butyl)Cyclohexanol. A novel catalytic hydrogenation protocol developed at MIT allows for the efficient production of this compound from readily available starting materials, with excellent yield and purity. This technological breakthrough, detailed in a recent issue of Organic Process Research & Development, is expected to facilitate broader adoption of this valuable building block in both academic and industrial settings.

Looking forward, the unique structural features of cis-4-(tert-Butyl)Cyclohexanol continue to inspire innovative applications across multiple disciplines. Current research directions include its potential as a scaffold for PROTAC (proteolysis targeting chimera) development, investigations into its metabolic stability for drug design, and exploration of its supramolecular chemistry properties. As synthetic methods improve and our understanding of its interactions deepens, this compound is poised to play an increasingly important role in chemical biology and pharmaceutical innovation.

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